Cas no 856086-65-2 (6,8-Quinolinedisulfonicacid, 5-amino-)

• Product Name: 6,8-Quinolinedisulfonicacid, 5-amino-
• CAS No: 856086-65-2
• MF: C₉H₈N₂O₆S₂
• MW: 304.299619674683
• CID: 717503
• Update Time: 2024-01-31

6,8-Quinolinedisulfonicacid, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 6,8-Quinolinedisulfonicacid, 5-amino-
• 5-aminoquinoline-6,8-disulfonic acid
• 6,8-Quinolinedisulfonic acid, 5-amino-

• Inchi： 1S/C9H8N2O6S2/c10-8-5-2-1-3-11-9(5)7(19(15,16)17)4-6(8)18(12,13)14/h1-4H,10H2,(H,12,13,14)(H,15,16,17)
• InChI Key： IGJYTBQWFSFJEH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N)=C(S(O)(=O)=O)C=C2S(O)(=O)=O)C=CC=1

Computed Properties

• Exact Mass: 303.982
• Monoisotopic Mass: 303.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164A^2